N-(2-(5-(2-methylbenzyl)-4-oxo-4,5-dihydro-1H-pyrazolo[3,4-d]pyrimidin-1-yl)ethyl)pentanamide

• IUPAC Name: N-[2-[5-[(2-methylphenyl)methyl]-4-oxopyrazolo[3,4-d]pyrimidin-1-yl]ethyl]pentanamide
• InChI: InChI=1S/C20H25N5O2/c1-3-4-9-18(26)21-10-11-25-19-17(12-23-25)20(27)24(14-22-19)13-16-8-6-5-7-15(16)2/h5-8,12,14H,3-4,9-11,13H2,1-2H3,(H,21,26)
• InChI Key: WQBVZCSJOQQTTR-UHFFFAOYSA-N
• Canonical SMILES: CCCCC(=O)NCCN1C2=C(C=N1)C(=O)N(C=N2)CC3=CC=CC=C3C
• Molecular Formula: C20H25N5O2
• Molecular Weight: 367.4 g/mol

Description

N-(2-(5-(2-methylbenzyl)-4-oxo-4,5-dihydro-1H-pyrazolo[3,4-d]pyrimidin-1-yl)ethyl)pentanamide is a useful research compound. Its molecular formula is C20H25N5O2 and its molecular weight is 367.453. The purity is usually 95%.
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Scientific Research Applications

Anticancer Activity

• Pyrazolo[3,4-d]pyrimidin-4-ones, chemically related to the specified compound, have shown significant anticancer activity. Particularly, derivatives of this compound exhibited potent inhibitory activity against the MCF-7 human breast adenocarcinoma cell line (Abdellatif et al., 2014).

Antimicrobial Activity

• Synthesized pyrimidine linked pyrazole heterocyclics, similar in structure to the specified compound, were evaluated for their insecticidal and antimicrobial potential. These compounds displayed notable activity against selected microorganisms (Deohate & Palaspagar, 2020).
• Another study explored the antimicrobial activity of pyrazolo[3,4-d]pyrimidin derivatives. The results indicated significant antibacterial and antifungal activities, pointing towards their potential as antimicrobial agents (Khobragade et al., 2010).

Anti-Inflammatory Properties

• Research on 2-Phenylpyrazolo[1,5-a]pyrimidin-7-ones, closely related to the specified compound, revealed their potential as nonsteroidal anti-inflammatory drugs. These compounds were found to be devoid of ulcerogenic activity, suggesting a safer profile for anti-inflammatory applications (Auzzi et al., 1983).

Antiviral and Antitumor Activity

• A study focusing on the biological activity of 3,4,6-trisubstituted pyrazolo[3,4-d]pyrimidine ribonucleosides showed promising results against certain viruses and tumor cells. Specific analogues demonstrated significant activity against measles and moderate antitumor activity (Petrie et al., 1985).

Enzyme Inhibition

• Pyrazolo[3,4-d]pyrimidin-4-ones have been identified as potent inhibitors of adenosine deaminase (ADA), a key enzyme in purine metabolism. Some derivatives exhibited inhibition in the nanomolar/subnanomolar range, indicating their potential as ADA inhibitors (La Motta et al., 2009).